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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444 Get Quote

AG-490 Technical Support Center
Welcome to the technical support center for AG-490. This guide provides detailed

troubleshooting advice and answers to frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during experiments with AG-490, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: What is AG-490 and what are its primary
applications in research?
AG-490, also known as Tyrphostin B42, is a potent, cell-permeable inhibitor of tyrosine

kinases. It is widely used in research to investigate cellular signaling pathways. AG-490
primarily targets and inhibits the Janus kinase 2 (JAK2), Epidermal Growth Factor Receptor

(EGFR), and to a lesser extent, ErbB2.[1][2][3] By blocking these kinases, AG-490 effectively

suppresses downstream signaling cascades like the JAK/STAT pathway, which is crucial for

cell proliferation, differentiation, and immune responses.[4][5][6] Its ability to induce apoptosis

in various cancer cell lines makes it a valuable tool in oncology research.[2]

Q2: What are the recommended solvents for dissolving
AG-490?
AG-490 is practically insoluble in water.[1] The most common and effective solvents for

preparing stock solutions are Dimethyl Sulfoxide (DMSO) and ethanol.[1][7] For certain

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1684444?utm_src=pdf-interest
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://mk-2206.com/index.php?g=Wap&m=Article&a=detail&id=16145
https://www.selleckchem.com/products/AG-490.html
https://www.apexbt.com/ag-490.html
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4509956/
https://pubmed.ncbi.nlm.nih.gov/28337870/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7255460/
https://www.selleckchem.com/products/AG-490.html
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://mk-2206.com/index.php?g=Wap&m=Article&a=detail&id=16145
https://mk-2206.com/index.php?g=Wap&m=Article&a=detail&id=16145
https://www.tocris.com/products/ag-490_0414
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


applications, a mixture of DMSO, water, and ethanol has also been used.[2] It is crucial to use

high-purity, anhydrous solvents to avoid precipitation issues.

Q3: What is the specific solubility of AG-490 in these
solvents?
The solubility of AG-490 can vary slightly between suppliers. The following table summarizes

the reported solubility data in the most common solvents.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes Source

DMSO ≥14.7 mg/mL ~50 mM

High solubility.

The most

recommended

solvent.

[1][3]

29.43 mg/mL 100 mM [7]

100 mg/mL ~340 mM [8]

Ethanol ≥4.73 mg/mL ~16 mM

Requires gentle

warming and

sonication for

complete

dissolution.

[1][3]

5.89 mg/mL 20 mM [7]

Molecular Weight of AG-490 is approximately 294.3 g/mol .[1]

Q4: I am having trouble dissolving my AG-490 powder.
What could be the issue?
If you are encountering difficulties dissolving AG-490, consider the following troubleshooting

steps:
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Solvent Quality: Ensure you are using high-purity, anhydrous (water-free) DMSO or ethanol.

The presence of water can significantly reduce solubility.

Warming and Sonication: For ethanol, gentle warming (to around 37°C) and brief sonication

can aid dissolution.[1][3] Avoid excessive heat, which could degrade the compound.

Vortexing: Ensure thorough mixing by vortexing the solution for several minutes.

Compound Purity: Issues with the purity of the AG-490 batch could affect its solubility.

Q5: My AG-490 stock solution appears cloudy, or the
compound has precipitated in my cell culture medium.
What causes this and how can I fix it?
Precipitation is a common issue and typically occurs for two main reasons:

Poor Aqueous Solubility: AG-490 is insoluble in water. When a concentrated DMSO or

ethanol stock solution is diluted into an aqueous environment like cell culture media or

phosphate-buffered saline (PBS), the compound can crash out of solution.

Solvent Concentration: The final concentration of the organic solvent (e.g., DMSO) in the

culture medium may be too low to keep AG-490 dissolved.

Solutions:

Working Concentration: Prepare a high-concentration stock solution in 100% DMSO.

Dilution Method: When diluting the stock into your aqueous medium, add the stock solution

drop-wise while vigorously vortexing or stirring the medium. This rapid dispersion can help

prevent immediate precipitation.

Final Solvent Concentration: Ensure the final concentration of DMSO in your experiment is

kept as low as possible (typically ≤0.5%) to avoid solvent-induced cellular toxicity, but high

enough to maintain solubility.[9] It may be necessary to perform a solvent tolerance test for

your specific cell line.
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Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing your stock solution can lead to

precipitation over time.[10] It is recommended to aliquot the stock solution into smaller,

single-use volumes after preparation.[8]

Q6: What are the recommended storage conditions for
AG-490 powder and stock solutions?

Solid Powder: Store the solid form of AG-490 at -20°C.[1]

Stock Solutions: After reconstitution in a solvent like DMSO, it is critical to aliquot the solution

into single-use vials to minimize freeze-thaw cycles. These aliquots should be stored at

-20°C or -70°C and are generally stable for up to 6 months.[8] Always protect the compound

from light.

Experimental Protocols & Workflows
Protocol: Preparation of a 100 mM AG-490 Stock
Solution in DMSO
Materials:

AG-490 powder (MW: 294.3 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Procedure:

Weighing: Accurately weigh out the desired amount of AG-490 powder in a sterile

microcentrifuge tube. For example, to prepare ~1.7 mL of a 100 mM solution, weigh 5 mg of

AG-490.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. To make a 100

mM solution with 5 mg of AG-490, add 170 µL of DMSO.

Calculation: Volume (µL) = [Mass (mg) / MW ( g/mol )] / Concentration (mol/L) * 1,000,000
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Dissolution: Tightly cap the tube and vortex thoroughly for 2-3 minutes until the powder is

completely dissolved. A clear, yellow solution should be observed.[8]

Aliquoting: Dispense the stock solution into smaller, single-use, light-protected sterile tubes.

This prevents contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -70°C for long-term stability (up to 6 months).

Troubleshooting Workflow for AG-490 Solubility
The following diagram outlines a logical workflow for troubleshooting common solubility issues

with AG-490.
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A troubleshooting workflow for AG-490 solubility issues.
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Signaling Pathway Visualization
AG-490 Inhibition of the JAK/STAT Signaling Pathway
AG-490 exerts its biological effects primarily through the inhibition of the JAK/STAT signaling

pathway. This pathway is activated by cytokines, which bind to cell surface receptors, leading

to the activation of Janus kinases (JAKs). Activated JAKs then phosphorylate Signal

Transducer and Activator of Transcription (STAT) proteins. These phosphorylated STATs

dimerize, translocate to the nucleus, and act as transcription factors to regulate gene

expression involved in cell proliferation and survival. AG-490 specifically inhibits the

phosphorylation activity of JAK2, thereby blocking the entire downstream cascade.[4][5][11]
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AG-490 inhibits the JAK/STAT pathway by blocking JAK2 phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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